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Compound of Interest

Compound Name: Formamide-d3

Cat. No.: B1339750 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Formamide-d3

This guide provides comprehensive safety and technical information on Formamide-d3 (CAS

No. 43380-64-9), a deuterated analog of formamide. The information is compiled from various

material safety data sheets (MSDS) and is intended for researchers, scientists, and

professionals in drug development who handle this substance.

Chemical and Physical Properties
Formamide-d3 is a colorless, slightly viscous liquid.[1][2] Its physical and chemical properties

are summarized below, with data sourced from supplier safety sheets.

Table 1: Identifiers and Chemical Properties

Property Value

CAS Number 43380-64-9[3][4]

Molecular Formula CD₃NO

Linear Formula DCOND₂

Molecular Weight 48.06 g/mol

Isotopic Purity 98 atom % D
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| Synonyms | (2H3)Formamide, Methanamide-d3, Formic-d amide-d2 |

Table 2: Physical Properties

Property Value

Appearance Colorless, clear liquid

Odor Faint ammonia-like

Melting Point 2-3 °C (35.6 - 37.4 °F)

Boiling Point 210 °C (410 °F)

Density 1.209 g/mL at 25 °C

Refractive Index n20/D 1.447

Flash Point 154 °C (309 °F) - closed cup

Vapor Pressure 0.08 mbar at 20 °C

Vapor Density 1.56 (Heavier than air)

Solubility Miscible with water

| Decomposition Temp.| 180 °C |

Hazard Identification and Classification
Formamide-d3 is classified as a hazardous substance. It is a suspected carcinogen, a known

reproductive toxin, and can cause organ damage through repeated exposure.

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Carcinogenicity 2
H351: Suspected of
causing cancer

Reproductive Toxicity 1B
H360 / H360D: May damage

fertility or the unborn child
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| STOT (Repeated Exposure)| 2 | H373: May cause damage to organs (Blood) through

prolonged or repeated exposure if swallowed |

The Globally Harmonized System (GHS) classification dictates the precautionary measures

required for handling this chemical.

Formamide-d3

Carcinogenicity
Category 2

Reproductive Toxicity
Category 1B

STOT Repeated Exposure
(Oral, Blood)
Category 2

H351: Suspected of
causing cancer

leads to

H360: May damage fertility
or the unborn child

leads to

H373: May cause organ
damage on repeated exposure

leads to

Click to download full resolution via product page

GHS Hazard Classification for Formamide-d3.

Experimental Protocols and Toxicological Data
The safety data sheets reviewed cite toxicological endpoints from standardized tests but do not

provide detailed experimental methodologies. These studies are typically performed according

to established guidelines, such as those from the OECD.

Table 4: Toxicological Data
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Test Species Route Value

LD50
Rat (male and
female)

Oral 5,325 mg/kg

Skin

Corrosion/Irritation
Rabbit Skin No data available

| Eye Damage/Irritation| Rabbit | Eyes | No data available |

Note on Experimental Protocols: The provided MSDS documents summarize the results of

toxicological studies (e.g., LD50). They do not contain the detailed experimental protocols for

these studies. Such protocols are typically found in the full, original study reports and follow

standardized guidelines (e.g., OECD Test Guidelines). For instance, an oral LD50 study

involves administering the substance to a group of animals at specified doses to determine the

dose at which 50% of the test population succumbs.

Handling, Storage, and Emergency Procedures
Proper handling and storage are critical to minimize risk. All work with Formamide-d3 should

be conducted in a well-ventilated area, preferably a chemical fume hood.

Personal Protective Equipment (PPE) and Handling
A logical workflow for safe handling involves hazard awareness, proper equipment use, and

post-handling procedures.
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Start Work with
Formamide-d3

Read and Understand SDS

Wear Appropriate PPE:
- Nitrile Gloves

- Safety Goggles/Face Shield
- Lab Coat

Work in a Certified
Chemical Fume Hood

Avoid Contact:
- Skin and Eyes

- Inhalation of Vapors

Complete Work

Dispose of Contaminated
Waste as Hazardous

Clean Work Area

Remove PPE Correctly

Wash Hands Thoroughly

End
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Workflow for Safe Handling of Formamide-d3.
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First Aid Measures
In case of exposure, immediate action is required. The following diagram outlines the first aid

steps for different routes of exposure.

Routes of Exposure

First Aid Response

Exposure to Formamide-d3

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give
artificial respiration.

Wash off immediately with
plenty of water for at

least 15 minutes.

Rinse immediately with
plenty of water for at

least 15 minutes.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention
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First Aid Procedures for Formamide-d3 Exposure.

Spill and Leak Procedures
Accidental release requires a systematic response to ensure safety and environmental

protection.

Personal Precautions:
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Wear appropriate PPE, including respiratory protection.

Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation and remove all sources of ignition.

Evacuate personnel to safe areas.

Containment and Cleanup:

Prevent further leakage if it is safe to do so. Do not let the product enter drains.

Absorb the spill with inert material (e.g., sand, diatomaceous earth).

Collect the absorbed material into suitable, closed containers for disposal as hazardous

waste.
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Spill Occurs

Assess Danger
Evacuate Area

Wear Full PPE
(incl. respiratory protection)

Ensure Adequate Ventilation
Remove Ignition Sources

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
into a Closed Container

Label as Hazardous Waste
and Dispose of Properly

Clean Contaminated Surface
with Plenty of Water

Response Complete

Click to download full resolution via product page

General Spill Response Workflow.
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Storage Conditions
General Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Security: Keep locked up or in an area accessible only to qualified or authorized persons.

Incompatibilities: Store away from strong oxidizing agents, acids, and bases.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: The substance is combustible. Vapors are heavier than air and may

spread along floors. Hazardous combustion products include nitrogen oxides, carbon

monoxide, and carbon dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Disposal Considerations
Waste from this chemical must be disposed of as hazardous waste. Disposal should be in

accordance with all applicable federal, state, and local environmental regulations. Empty

containers may retain product residue and should be treated as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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